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Compound of Interest

Compound Name:
m-Phenylene

phosphorodichloridate

Cat. No.: B6317299 Get Quote

An In-depth Technical Guide to m-Phenylene
Phosphorodichloridate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental protocols related to m-Phenylene phosphorodichloridate, a key reagent in

synthetic chemistry.

Core Chemical Properties and Structure
m-Phenylene phosphorodichloridate, systematically known as 1,3-Phenylene

bis(phosphorodichloridate), is a reactive organophosphorus compound. Its molecular structure

consists of a central benzene ring substituted at the meta positions with two

phosphorodichloridate groups. Each phosphorus atom is in a tetrahedral geometry.

Table 1: Chemical and Physical Properties of m-Phenylene Phosphorodichloridate
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Property Value Source

Chemical Name
1,3-Phenylene

bis(phosphorodichloridate)

Synonym
m-Phenylene

phosphorodichloridate

CAS Number 38135-34-1 [1]

Molecular Formula C₆H₄Cl₄O₄P₂ [1]

Molecular Weight 343.8 g/mol [1]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Reacts with water

Molecular Structure
The structure of m-Phenylene phosphorodichloridate is characterized by a planar phenyl

ring with phosphorodichloridate groups at positions 1 and 3.

Chemical structure of m-Phenylene phosphorodichloridate.

Experimental Protocols
Synthesis of m-Phenylene Phosphorodichloridate
A common method for the synthesis of m-Phenylene phosphorodichloridate involves the

reaction of resorcinol with excess phosphorus oxychloride. While a detailed, peer-reviewed

protocol for this specific compound is not readily available in the searched literature, a

representative procedure for a similar reaction is described in a patent for the preparation of a

flame retardant resorcinol phosphate. This can be adapted for the synthesis of the target

molecule.

Experimental Workflow for Synthesis
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Reactants & Catalyst

Reaction Work-up

Resorcinol

Cool to 80-85°C
Add molten Resorcinol over 4hPhosphorus Oxychloride (excess) Reaction Vessel

(e.g., 20L conversion unit)

Anhydrous ZnCl₂ (optional)

Heat to reflux (approx. 106°C)
Maintain for 0.5h

Heat to 110-115°C
React for 1h

Remove excess POCl₃
(Distillation under reduced pressure) m-Phenylene phosphorodichloridate

m-Phenylene phosphorodichloridate

Core Properties

Chemical Reactions

Primary Applications

m-Phenylene
phosphorodichloridate

High Reactivity
(Electrophilic Phosphorus) Bifunctional Monomer

Nucleophilic Substitution Polycondensation

Organophosphorus Synthesis
(e.g., Phosphoramidates)

Halogen-Free Flame Retardants
(Polyphosphoesters)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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